Cas no 1260626-16-1 (N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1260626-16-1
• MF: C₂₂H₂₃N₅O₄
• MW: 421.449124574661
• CID: 5403222
• Update Time: 2025-10-20

N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethoxyphenyl)-4-oxo-1-propyl[1,2,4]triazolo[4,3-a]quinoxaline-5(4H)-acetamide
• N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C22H23N5O4/c1-4-7-19-24-25-21-22(29)26(16-8-5-6-9-17(16)27(19)21)13-20(28)23-15-11-10-14(30-2)12-18(15)31-3/h5-6,8-12H,4,7,13H2,1-3H3,(H,23,28)
• InChI Key： OTRFEBIROXVTGB-UHFFFAOYSA-N
• SMILES： N12C(CCC)=NN=C1C(=O)N(CC(NC1=CC=C(OC)C=C1OC)=O)C1=C2C=CC=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.81±0.70(Predicted)

Additional information on N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Research Brief on N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS: 1260626-16-1)

N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS: 1260626-16-1) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a triazoloquinoxaline core, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

The compound's unique structure, which combines a triazoloquinoxaline moiety with a dimethoxyphenylacetamide side chain, suggests potential interactions with various biological targets. Computational docking studies have indicated that it may exhibit high affinity for certain kinase domains, making it a promising candidate for further development as a targeted therapy. Preliminary in vitro assays have demonstrated moderate to strong inhibitory activity against a panel of cancer cell lines, with particular efficacy observed in models of solid tumors.

Recent synthetic approaches to 1260626-16-1 have focused on optimizing yield and purity while minimizing the formation of byproducts. A multi-step route involving the condensation of appropriately substituted quinoxaline precursors followed by cyclization and subsequent functionalization has been reported. The scalability of this synthetic pathway is currently under investigation, with particular attention to the critical steps that influence the stereochemical integrity of the final product.

Pharmacokinetic studies in animal models have revealed that the compound exhibits favorable absorption characteristics but requires formulation optimization to address its limited aqueous solubility. Metabolic stability assays indicate that the dimethoxyphenyl group may undergo demethylation in vivo, potentially generating active metabolites that contribute to the overall pharmacological profile. These findings have important implications for future formulation strategies and dosing regimens.

The safety profile of 1260626-16-1 has been evaluated in preliminary toxicology studies, which suggest a manageable side effect profile at therapeutic doses. However, further investigation is needed to fully characterize its potential off-target effects and long-term safety. Current research efforts are focused on identifying the most promising clinical indications for this compound, with particular interest in its potential application in precision medicine approaches for cancers with specific genetic alterations.

In conclusion, N-(2,4-dimethoxyphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide represents an interesting chemical entity with demonstrated biological activity and therapeutic potential. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its clinical potential. The compound's development trajectory exemplifies the current trends in medicinal chemistry, where rational design and target-based approaches converge to create novel therapeutic agents.